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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1329699 Get Quote

Glycyl-DL-phenylalanine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycyl-DL-phenylalanine is a dipeptide composed of the amino acids glycine and DL-

phenylalanine, the latter being a racemic mixture of its D- and L-isomers. This guide provides

an in-depth overview of its chemical and physical properties, experimental protocols for its

synthesis and analysis, and an exploration of its potential biological signaling pathways. The

information herein is intended to serve as a valuable resource for professionals in research,

chemical synthesis, and drug development.

Chemical and Physical Properties
Glycyl-DL-phenylalanine is a white to off-white solid.[1] Its fundamental properties are

summarized in the tables below, providing a ready reference for laboratory applications.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₄N₂O₃ [2][3]

Molecular Weight 222.24 g/mol [2][3]

Appearance
White to off-white

powder/crystal
[1][4]

Melting Point
273-275 °C (with

decomposition)
[2][5]

Boiling Point 492.2 °C at 760 mmHg [2]

Density 1.259 g/cm³ [2]

pKa 3.28 ± 0.10 (Predicted) [2]

LogP -2.29 (Extrapolated) [3]

Solubility
Solvent Solubility Reference(s)

Water
Slightly soluble (sonication

may be required)
[2]

DMSO
Slightly soluble (heating may

be required)
[2][4]

Spectroscopic Data
The structural elucidation and confirmation of Glycyl-DL-phenylalanine rely on various

spectroscopic techniques.
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Technique Key Features and References

¹H NMR Spectra available through various databases.[6]

¹³C NMR Data available for structural analysis.

Infrared (IR)
Characteristic peaks for amide and carboxylic

acid functional groups.

Mass Spectrometry (MS)
Provides molecular weight confirmation and

fragmentation patterns.[3]

Experimental Protocols
Synthesis: Solution-Phase Peptide Coupling
A standard method for the synthesis of dipeptides like Glycyl-DL-phenylalanine is solution-

phase peptide coupling. This involves the formation of an amide bond between protected

glycine and phenylalanine derivatives.

Materials:

N-terminally protected Glycine (e.g., Boc-Gly-OH)

C-terminally protected DL-Phenylalanine (e.g., H-DL-Phe-OMe·HCl)

Coupling agent (e.g., DCC, EDC)

Activation agent (e.g., HOBt, NHS)

Base (e.g., DIPEA, TEA)

Solvents (e.g., DMF, DCM)

Reagents for deprotection (e.g., TFA for Boc, LiOH for methyl ester)

General Procedure:

Activation: The N-protected glycine is activated using a coupling agent and an activation

agent in an appropriate solvent.
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Coupling: The C-protected DL-phenylalanine and a base are added to the activated glycine

derivative. The reaction is stirred until completion, which can be monitored by Thin Layer

Chromatography (TLC).

Work-up: The reaction mixture is worked up to remove byproducts and unreacted starting

materials. This typically involves aqueous washes and extraction.

Deprotection: The protecting groups on the N-terminus of glycine and the C-terminus of

phenylalanine are removed in subsequent steps to yield the final dipeptide.

Activation

Coupling Deprotection

Boc-Gly-OH

Activated Boc-GlyDCC, HOBt

Coupling Agent (DCC)

Activation Agent (HOBt)

Protected DipeptideH-DL-Phe-OMe, DIPEA

H-DL-Phe-OMe

Base (DIPEA)

Glycyl-DL-phenylalanine

1. TFA
2. LiOH

Click to download full resolution via product page

Fig. 1: Solution-Phase Synthesis Workflow

Purification
1. Recrystallization:
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Crude Glycyl-DL-phenylalanine can be purified by recrystallization. A suitable solvent system,

often a mixture of a solvent in which the compound is soluble at high temperatures and a non-

solvent in which it is insoluble at low temperatures, is used.

2. Preparative High-Performance Liquid Chromatography (HPLC):

For high-purity requirements, preparative reverse-phase HPLC is the method of choice.

Column: A suitable C18 column.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol),

often with an additive like trifluoroacetic acid (TFA).

Detection: UV detection at a wavelength where the peptide bond absorbs (e.g., 214 nm).

Analysis
1. Analytical High-Performance Liquid Chromatography (HPLC):

The purity of Glycyl-DL-phenylalanine can be assessed using analytical reverse-phase HPLC

with a C18 column and a water/acetonitrile or water/methanol gradient containing TFA.

2. Thin Layer Chromatography (TLC):

TLC is a quick and convenient method for monitoring the progress of reactions and assessing

the purity of fractions.

Stationary Phase: Silica gel or cellulose plates.

Mobile Phase: A mixture of a non-polar solvent, a polar solvent, and an acid or base. A

common system for amino acids and peptides is n-butanol:acetic acid:water.

Visualization: Staining with a reagent that reacts with amines, such as ninhydrin.

Biological Activity and Signaling Pathways
While specific signaling pathways directly initiated by Glycyl-DL-phenylalanine are not

extensively documented, its constituent amino acid, L-phenylalanine, and dipeptides in general,
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are known to interact with specific cellular transport and receptor systems.

Peptide Transporter 1 (PEPT1)
Dipeptides and tripeptides are primarily absorbed in the intestine via the proton-coupled

peptide transporter PEPT1 (SLC15A1).[6][7] It is highly probable that Glycyl-DL-
phenylalanine is a substrate for PEPT1, facilitating its uptake into intestinal epithelial cells.

The expression and function of PEPT1 can be upregulated by the presence of dipeptides like

glycyl-phenylalanine.[5]

Calcium-Sensing Receptor (CaSR)
The Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, is known to be activated

by amino acids and dipeptides.[2][8] This activation can trigger downstream signaling

cascades. The interaction of dipeptides with CaSR in the intestine can regulate the absorption

of other nutrients.[2][3] It is plausible that Glycyl-DL-phenylalanine could act as a ligand for

CaSR, initiating intracellular signaling.

The proposed signaling pathway involves the activation of Phospholipase C (PLC), leading to

an increase in intracellular calcium concentration ([Ca²⁺]i). This, in turn, can activate calcium-

activated potassium channels (IKCa), influencing ion transport and nutrient absorption.[2][3]
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Fig. 2: Potential CaSR Signaling Pathway
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Conclusion
Glycyl-DL-phenylalanine is a fundamental dipeptide with well-defined chemical and physical

properties. This guide has provided a comprehensive overview of these characteristics, along

with detailed methodologies for its synthesis, purification, and analysis. Furthermore, it has

shed light on the potential biological relevance of this dipeptide through its likely interaction with

the PEPT1 transporter and the Calcium-Sensing Receptor. This information serves as a solid

foundation for researchers and professionals working with this and similar peptide structures,

facilitating further investigation into their biochemical roles and potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329699#chemical-and-physical-properties-of-glycyl-
dl-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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